Cas no 1609348-48-2 (tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a high-purity intermediate widely used in pharmaceutical and agrochemical synthesis. Its rigid pyrrolidine scaffold, combined with the electron-withdrawing trifluoromethyl group and protected amine functionality, enhances its utility in constructing bioactive molecules. The tert-butyloxycarbonyl (Boc) group ensures stability during synthetic transformations while allowing selective deprotection under mild conditions. This compound is particularly valuable in the development of fluorinated drug candidates, offering improved metabolic stability and binding affinity. Its well-defined stereochemistry (trans configuration) further ensures reproducibility in chiral synthesis. Suitable for nucleophilic substitutions and cross-coupling reactions, it serves as a versatile building block for advanced medicinal chemistry applications.

tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate structure

1609348-48-2 structure

Product Name:tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate

CAS No:1609348-48-2

MF:C₁₀H₁₇F₃N₂O₂

MW:254.25

MDL:MFCD30803620

CID:5101954

PubChem ID:89457058

Update Time:2026-03-03

tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ZNVBVBJFGYWTQJ-BQBZGAKWSA-N
- rel-tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- BS-43369
- ZNVBVBJFGYWTQJ-RNFRBKRXSA-N
- tert-Butyl (3S,4R)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- trans-1-Boc-3-amino-4-(trifluoromethyl)pyrrolidine
- MFCD30803620
- tert-butyl(3S,4R)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- 1609348-48-2
- 1428776-57-1
- t-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- AT10186
- SCHEMBL14801549
- MDL： MFCD30803620
- Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-4-6(7(14)5-15)10(11,12)13/h6-7H,4-5,14H2,1-3H3/t6-,7-/m0/s1
- InChI Key： ZNVBVBJFGYWTQJ-BQBZGAKWSA-N
- SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(F)(F)F)[C@@H](N)C1

Computed Properties

Exact Mass: 254.12421228g/mol
Monoisotopic Mass: 254.12421228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 55.6Å²

tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate Pricemore >>

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abcr	AB546042-250 mg	t-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate; .	1609348-48-2		250MG	€833.50	2023-04-13
abcr	AB546042-500 mg	t-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate; .	1609348-48-2		500MG	€1,097.00	2023-04-13
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